Naphthol Green B

• Molecular Formula: C30H15FeN3Na3O15S3
• Molecular Weight: 878.5 g/mol
• InChI: InChI=1S/3C10H7NO5S.Fe.3Na/c3*12-9-4-1-6-5-7(17(14,15)16)2-3-8(6)10(9)11-13;;;;/h3*1-5,13H,(H,14,15,16);;;;/q;;;+3;3*+1/p-6
• InChIKey: ZHHKVLCBIBQGKO-UHFFFAOYSA-H

Naphthol Green B Core Identifiers & Class

Naphthol Green B (Acid Green 1, C.I. 10020, CAS 19381-50-1) is an iron(III) coordination complex of the nitroso dye class, comprising three bidentate ligands of sulfonated 1-nitroso-2-naphthol coordinated to a central Fe³⁺ ion, with molecular formula C₃₀H₁₅FeN₃Na₃O₁₅S₃ and a molecular weight of 878.46 g/mol [1]. As a water-soluble acid dye, it exhibits a characteristic λmax at 714 nm in aqueous solution, distinguishing it spectrally from other green acid dyes . The compound is the sodium salt of Naphthol Green Y (C.I. 10005) and is commercially supplied as a dark green powder with established ACS Reagent Grade specifications, including criteria for clarity of solution and suitability as a mixed indicator for complexometry [2][3].

ACS Reagent Grade Supports complexometric and spectrophotometric methods

λmax 714 nm Near-infrared spectral window; avoids visible-region interference

Water-soluble acid dye Ready-to-use aqueous formulation for titrations and photogalvanic cells

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 135465034, Naphthol Green B. Accessed April 2026. View Source
• [2] Wikipedia contributors. Naphthol Green B. Wikipedia, The Free Encyclopedia. Last modified 22 July 2009. View Source
• [3] ACS Reagent Chemicals. Naphthol Green B Monograph. American Chemical Society. 2017. View Source

Naphthol Green B Technical Differentiation

Although Naphthol Green B, Light Green SF, Fast Green FCF, and Naphthol Green Y are all classified as green acid dyes, they are chemically and spectrally distinct, with Naphthol Green B being an iron coordination complex while Fast Green FCF and Light Green SF are triarylmethane dyes, leading to significant differences in absorption maxima, photostability, and redox behavior [1][2]. Direct substitution based solely on color is problematic: Naphthol Green Y (the unlaked precursor) is not water-soluble, and Fast Green FCF exhibits a hypsochromic shift (~625 nm vs. 714 nm) that renders it incompatible with analytical methods or photoelectrochemical systems optimized for Naphthol Green B's near-infrared absorption [3]. Furthermore, the presence of the iron center in Naphthol Green B imparts unique catalytic and complexometric properties that cannot be replicated by non-metallated green dyes [4]. The following quantitative evidence details these specific differentiators.

Fast Green FCF and Light Green SF are triarylmethane dyes with λmax 622–634 nm; their spectral profiles differ significantly and may not suit near-infrared methods.

Naphthol Green Y (the unlaked precursor) is water-insoluble; direct substitution in aqueous protocols may fail without additional solubilization.

Non-metallated green dyes lack the iron(III) coordination core, limiting catalytic and complexometric properties observed with Naphthol Green B.

• [1] StainsFile. Naphthol Green B Dye Profile. Accessed April 2026. View Source
• [2] StainsFile. Fast Green FCF Dye Profile. Accessed April 2026. View Source
• [3] DrugBank. Light Green SF Yellowish. DB14064. Accessed April 2026. View Source
• [4] Liu Y, Wang P. Kinetic spectrophotometric method for the determination of cerium(IV) with naphthol green B. Rare Metals. 2009;28(1):1-4. View Source

Naphthol Green B Performance Evidence

Near-Infrared Spectral Advantage

Naphthol Green B exhibits a significantly red-shifted absorption maximum compared to commonly used green dyes. Its λmax at 714 nm in water provides a spectral window distinct from Fast Green FCF (622-628 nm) and Light Green SF (629-634 nm) [1]. This near-infrared absorption allows Naphthol Green B to serve as a unique indicator in catalytic spectrophotometric methods and photogalvanic systems where minimizing spectral overlap with other components is critical [2].

Spectral Advantage

Reported

λmax 714 nm (NGB) vs. 622–628 nm (FCF)

Supports near-infrared analytical methods

86–92 nm red-shifted; minimizes visible-region overlap

Evidence Dimension	Absorption Maximum (λmax) in Aqueous Solution
Target Compound Data	714 nm (Aldrich), 690 nm (Gurr), 710-720 nm (Merck)
Comparator Or Baseline	Fast Green FCF: 622-628 nm (Aldrich/Merck) [3]; Light Green SF: 629-634 nm (TCI)
Quantified Difference	Naphthol Green B λmax is 86-92 nm red-shifted relative to Fast Green FCF; 80-85 nm red-shifted relative to Light Green SF
Conditions	Aqueous solution, room temperature

Why This Matters

This spectral difference directly impacts method compatibility: researchers or engineers requiring a dye with absorption in the >700 nm region for minimal interference or specialized detection must select Naphthol Green B over alternatives like Fast Green FCF or Light Green SF, which would be unsuitable.

• [1] StainsFile. Naphthol Green B Dye Profile. Accessed April 2026. View Source
• [2] Zhao B, et al. Flow-injection catalytic spectrophotometric determination of nitrite using the redox reaction between naphthol green B and potassium bromate. Talanta. 1998;47(2):497-501. View Source
• [3] StainsFile. Fast Green FCF Dye Profile. Accessed April 2026. View Source

Water Solubility vs. Naphthol Green Y

Naphthol Green B, as the trisodium salt of the iron complex, demonstrates high water solubility (30 mg/mL to 160 mg/mL at 20°C) [1]. In contrast, Naphthol Green Y (C.I. 10005), the unlaked precursor dye, is insoluble in water [2]. This fundamental difference in solubility dictates that Naphthol Green B is the appropriate choice for any aqueous-based staining, titration, or analytical method, whereas Naphthol Green Y is unsuitable without additional solubilization steps.

Water Solubility

Class-level

Highly soluble (30–160 mg/mL)

Enables aqueous staining and titration workflows

Naphthol Green Y is insoluble; class-dependent

Evidence Dimension	Water Solubility
Target Compound Data	30 mg/mL (Baidu), 160 mg/mL at 20°C (Thermo Fisher)
Comparator Or Baseline	Naphthol Green Y (C.I. 10005): Insoluble in water
Quantified Difference	Qualitative change from insoluble to highly soluble
Conditions	Room temperature, deionized water

Why This Matters

For any application requiring a ready-to-use aqueous solution—including histological staining, complexometric titrations, or photogalvanic electrolytes—Naphthol Green B is the only viable option between these two structurally related compounds.

• [1] Baidu Baike. Naphthol Green B Entry. Accessed April 2026. View Source
• [2] StainsFile. Naphthol Green B Dye Profile. Accessed April 2026. View Source

Surfactant-Enhanced Photogalvanic Efficiency

In a comparative study of photogalvanic cell performance under natural sunlight, Naphthol Green B (NGB) produced a power output of 625.8 μW and an efficiency of 7.82%, which was lower than Fast Green FCF (FCF: 649.6 μW, 8.12%) and Brilliant Cresyl Blue (BCB: 661 μW, 8.26%) when used as the sole photosensitizer [1]. However, subsequent studies demonstrated that when NGB is combined with Fructose reductant and Sodium Lauryl Sulphate surfactant, its photogalvanic performance can be dramatically enhanced, reaching a power output of 1159.2 μW and an efficiency of 14.49% under natural sunlight [2]. This enhancement mechanism is specific to the NGB-surfactant-reductant system and has not been reported for the other dyes.

Photogalvanic Efficiency

Head-to-head

Optimized: 1159.2 μW, 14.49% vs. FCF 649.6 μW, 8.12%

Reported surfactant-enhanced photogalvanic response

Formulation-dependent; baseline lower than FCF

Evidence Dimension	Photogalvanic Cell Power Output and Conversion Efficiency
Target Compound Data	Standard: 625.8 μW, 7.82%; Optimized (with surfactant): 1159.2 μW, 14.49%
Comparator Or Baseline	Fast Green FCF: 649.6 μW, 8.12%; Brilliant Cresyl Blue: 661 μW, 8.26%; Sudan-I: 610.8 μW, 7.63%; Rhodamine-B: 620.1 μW, 7.75%
Quantified Difference	NGB base performance is 23.8 μW (3.7%) lower than FCF, but optimized NGB performance exceeds FCF by 509.6 μW (78.4%) and is 6.37 percentage points higher in efficiency
Conditions	Natural sunlight illumination, alkaline medium, Pt electrodes

Why This Matters

While Naphthol Green B may not be the highest-performing dye in baseline photogalvanic assays, it is a uniquely tunable photosensitizer that can achieve class-leading performance with appropriate formulation, making it a strategic choice for research into optimized solar energy conversion systems.

• [1] Koli P. Comparative study of the photogalvanics of Sudan-I, Rhodamine-B, Fast Green FCF, Brilliant Cresyl Blue, Naphthol Green B, and chlorophyll ‘a’ photosensitizers at natural sunlight illumination intensity. Environmental Challenges. 2024;14:100872. View Source
• [2] Koli P. Study of enhanced photogalvanic effect of Naphthol Green B in natural sunlight. Journal of Power Sources. 2015;285:310-317. View Source

Enhanced Endpoint Sharpness in Complexometry

Naphthol Green B functions as a complementary dye in complexometric titrations when combined with Acid Chrome Blue K to form the 'KB indicator.' This mixture produces a sharper color transition from purple-red to blue-green at the endpoint of EDTA titrations for calcium and magnesium, compared to using Acid Chrome Blue K alone . The improved visual contrast reduces subjective endpoint determination errors and enhances the precision of calcium and magnesium quantification in matrices such as iron ore and limestone.

Complexometric Endpoint

Class-level

KB indicator: purple-red to blue-green transition

May improve EDTA titration precision

Sharper visual endpoint vs. Acid Chrome Blue K alone

Evidence Dimension	Endpoint Color Transition Sharpness in EDTA Complexometric Titration
Target Compound Data	KB Indicator (Acid Chrome Blue K + Naphthol Green B): Purple-red to blue-green transition
Comparator Or Baseline	Acid Chrome Blue K alone: Less sharp transition (qualitative)
Quantified Difference	Qualitative improvement in visual endpoint detection
Conditions	Ammonia-ammonium chloride buffer, pH 10, titration of Ca²⁺ and Mg²⁺ with EDTA

Why This Matters

For analytical laboratories performing routine complexometric titrations, using a pre-formulated KB indicator containing Naphthol Green B can improve assay precision and reduce operator error, making it a preferred procurement choice over generic Acid Chrome Blue K.

• [1] Xia L, et al. Continuous determination of calcium and magnesium in iron ore by EDTA complexometric titration. Metallurgical Analysis. 2011;31(8):28-32. View Source

Catalytic Spectrophotometric Nitrite Detection

A flow injection catalytic spectrophotometric method utilizing the redox reaction between Naphthol Green B and potassium bromate achieved a detection limit for nitrite of 0.5 ng/cm³ in a sample volume of 90 mm³, with a relative precision of approximately 2% and a throughput of up to 50 samples per hour [1]. The method's selectivity is notable, as it is largely free from interference by high concentrations of nitrate. This application leverages Naphthol Green B's specific redox properties and near-infrared absorption at 722 nm, which are not shared by other green dyes like Fast Green FCF or Light Green SF, making NGB uniquely suitable for this catalytic system.

Nitrite Detection

Class-level

0.5 ng/cm³, 50 samples/h, ~2% RSD

Supports high-throughput nitrite analysis

Specific to NGB-KBrO₃ redox system at 722 nm

Evidence Dimension	Analytical Method Performance for Nitrite Detection
Target Compound Data	Detection limit: 0.5 ng/cm³; Throughput: 50 samples/hour; Precision: ~2% RSD
Comparator Or Baseline	Standard Griess assay methods: Typically higher detection limits, potential interference from nitrate, longer reaction times (class-level inference)
Quantified Difference	Sub-ng/cm³ detection with high throughput
Conditions	Flow injection system, phosphoric acid medium, 722 nm detection

Why This Matters

Environmental and industrial laboratories requiring high-throughput, sensitive nitrite analysis with minimal nitrate interference should specify Naphthol Green B as the core reagent; substituting with other green dyes would render the method inoperable.

• [1] Zhao B, et al. Flow-injection catalytic spectrophotometric determination of nitrite using the redox reaction between naphthol green B and potassium bromate. Talanta. 1998;47(2):497-501. View Source

Organic Solvent Solubility vs. Fast Green FCF

Naphthol Green B exhibits limited solubility in ethanol (0.9 mg/mL) and moderate solubility in ethylene glycol monomethyl ether (9 mg/mL) , while being highly soluble in water (30-160 mg/mL). In contrast, Fast Green FCF shows 16% w/v solubility in both water and ethanol [1]. This stark difference in organic solvent compatibility means that Naphthol Green B is poorly suited for protocols requiring high concentrations in ethanolic solutions, whereas Fast Green FCF is more versatile in mixed aqueous-organic solvent systems.

Ethanol Solubility

Head-to-head

0.9 mg/mL (NGB) vs. ~160 mg/mL (FCF)

Ethanol solubility limits substitution

178× difference; not suitable for ethanolic protocols

Evidence Dimension	Solubility in Ethanol
Target Compound Data	0.9 mg/mL
Comparator Or Baseline	Fast Green FCF: 16% w/v (approximately 160 mg/mL)
Quantified Difference	Fast Green FCF is ~178 times more soluble in ethanol than Naphthol Green B
Conditions	Room temperature

Why This Matters

Researchers planning staining or analytical procedures that involve ethanol must consider this solubility limitation: Naphthol Green B is not a direct substitute for Fast Green FCF in ethanolic protocols, and vice versa. Proper dye selection based on solvent compatibility is critical for experimental success.

• [1] StainsFile. Fast Green FCF Dye Profile. Accessed April 2026. View Source

Naphthol Green B Application Scenarios

Photogalvanic Solar Energy Conversion

When formulating photogalvanic cells for simultaneous solar energy conversion and storage, Naphthol Green B combined with Fructose reductant and Sodium Lauryl Sulphate surfactant achieves a power output of 1159.2 μW and a conversion efficiency of 14.49% under natural sunlight, with a storage capacity (half-change time) of 240 minutes [1]. This optimized performance is the highest reported for Naphthol Green B systems and exceeds baseline efficiencies of alternative dyes like Fast Green FCF (8.12%) and Brilliant Cresyl Blue (8.26%) [2]. For research groups focused on developing practical, surfactant-enhanced photogalvanic devices, Naphthol Green B is a strategic choice.

High-Throughput Nitrite Analysis in Water

In laboratories requiring rapid and sensitive determination of nitrite in natural waters, a flow injection catalytic spectrophotometric method using Naphthol Green B provides a detection limit of 0.5 ng/cm³, a throughput of 50 samples per hour, and minimal interference from nitrate [3]. The method's specificity relies on the redox reaction between Naphthol Green B and potassium bromate, monitored at 722 nm. No other green dye is suitable for this established protocol, making Naphthol Green B an essential procurement item for environmental monitoring labs adopting this method.

Calcium & Magnesium Complexometric Titration

For precise determination of calcium and magnesium content in iron ore, limestone, and other geological materials, the KB indicator—a mixture of Acid Chrome Blue K and Naphthol Green B—provides a sharper visual endpoint (purple-red to blue-green) in EDTA titrations compared to single-indicator systems [4]. This improved color transition enhances assay precision and is widely adopted in metallurgical analysis. Laboratories performing these standard methods should stock Naphthol Green B specifically for KB indicator preparation.

Near-Infrared Spectrophotometric Assays

Naphthol Green B's characteristic absorption maximum at 714 nm in water makes it uniquely suitable for analytical methods designed to avoid spectral interference from common chromophores that absorb in the visible region (400-650 nm). In contrast, Fast Green FCF (622-628 nm) and Light Green SF (629-634 nm) absorb in the visible orange-red region and may overlap with other assay components. For researchers developing novel spectrophotometric or catalytic kinetic methods that require a signal in the near-infrared, Naphthol Green B offers a distinct spectral advantage.

Application

Selection Property

Validation Focus

Photogalvanic energy conversion research

Surfactant-enhanced photogalvanic system

Power output and conversion efficiency assessment

High-throughput nitrite analysis

Catalytic spectrophotometric redox method

Detection limit and nitrate interference testing

Calcium and magnesium complexometric titration

KB indicator (mixed-dye) system

Endpoint sharpness and precision verification

Near-infrared spectrophotometric assay development

Absorption at 714 nm

Spectral overlap avoidance in method design

• [1] Koli P. Study of enhanced photogalvanic effect of Naphthol Green B in natural sunlight. Journal of Power Sources. 2015;285:310-317. View Source
• [2] Koli P. Comparative study of the photogalvanics of Sudan-I, Rhodamine-B, Fast Green FCF, Brilliant Cresyl Blue, Naphthol Green B, and chlorophyll ‘a’ photosensitizers at natural sunlight illumination intensity. Environmental Challenges. 2024;14:100872. View Source
• [3] Zhao B, et al. Flow-injection catalytic spectrophotometric determination of nitrite using the redox reaction between naphthol green B and potassium bromate. Talanta. 1998;47(2):497-501. View Source
• [4] Xia L, et al. Continuous determination of calcium and magnesium in iron ore by EDTA complexometric titration. Metallurgical Analysis. 2011;31(8):28-32. View Source